3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide
Overview
Description
3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide is not well understood. However, studies have suggested that it may exert its effects by inhibiting the activity of certain enzymes or signaling pathways involved in cell growth and inflammation.
Biochemical and Physiological Effects
Studies have shown that 3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide has a range of biochemical and physiological effects. For example, it has been shown to induce cell death in various cancer cell lines, inhibit the production of inflammatory cytokines, and exhibit antimicrobial activity against certain bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide is its potential as a lead compound for the development of new drugs. However, its limitations include its relatively low solubility in water and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide. These include:
1. Further studies to elucidate its mechanism of action and identify potential molecular targets.
2. Development of more efficient and scalable synthesis methods.
3. Investigation of its potential as a treatment for various diseases, including cancer, inflammation, and infections.
4. Evaluation of its safety and toxicity profile in preclinical and clinical studies.
5. Exploration of its potential as a diagnostic tool for various diseases.
Conclusion
In conclusion, 3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide is a promising compound with potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.
Scientific Research Applications
3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide has been extensively studied for its potential applications in various scientific fields. In particular, it has been investigated for its antitumor, anti-inflammatory, and antimicrobial properties.
properties
IUPAC Name |
3-methyl-4-nitro-N-(2-phenyl-1,3-benzoxazol-5-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O4/c1-13-11-15(7-9-18(13)24(26)27)20(25)22-16-8-10-19-17(12-16)23-21(28-19)14-5-3-2-4-6-14/h2-12H,1H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXMZPXPLMYWJPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=CC=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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